Rabdosichuanin A
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Overview
Description
Rabdosichuanin A is a delta-lactone. It has a role as a metabolite.
Scientific Research Applications
Cytotoxic Effects on Cancer Cells
Rabdosia rubescens, containing Rabdosichuanin A, has demonstrated significant cytotoxic effects on various cancer cell lines, including prostate, breast, and ovarian cancers. This is attributed to its ability to induce cell cycle arrest and apoptosis in tumor cells while sparing normal human fibroblasts. The underlying mechanism involves modulation of pro- and anti-apoptotic protein expression and interaction with DNA bases, suggesting potential for cancer prevention and treatment (Chen et al., 2005).
Regulation of Plant Growth and Development
Rabdosin B, a relative of this compound, has shown to regulate root growth and development in plants like Lactuca sativa L. It exhibits biphasic effects on root growth, promoting it at lower concentrations and inhibiting it at higher levels. Additionally, it hinders root hair development, suggesting a role in plant developmental processes and potential agricultural applications (Ding et al., 2010).
Antibacterial Properties
Research on Rabdosia serra, which contains this compound, has revealed significant antibacterial activities, particularly against gram-positive bacteria. The C-20 oxygenated ent-kauranes, including this compound, have been identified as potential agents for developing new antibacterial drugs. Their effectiveness against a range of bacteria suggests broad-spectrum antibacterial applications (Lin et al., 2013).
Anti-Inflammatory and Gastroprotective Effects
Rabdosia inflexa, which includes this compound, has been used traditionally for treating inflammatory diseases. Recent studies indicate its role in mitigating gastric oxidative stress and inflammation. It regulates pro-inflammatory cytokines and signaling pathways like MAPK/NF-κB, suggesting its potential in treating gastric ulcers and related inflammatory conditions (Akanda et al., 2018).
properties
Molecular Formula |
C22H30O7 |
---|---|
Molecular Weight |
406.5 g/mol |
IUPAC Name |
[(1S,1'S,3'R,5S,6S,7S,9S,10R)-3'-formyl-7-hydroxy-4',4',10-trimethyl-2,11-dioxospiro[3-oxatricyclo[7.2.1.01,6]dodecane-5,2'-cyclohexane]-1'-yl] acetate |
InChI |
InChI=1S/C22H30O7/c1-11-13-7-14(25)17-21(8-13,18(11)26)19(27)28-10-22(17)15(9-23)20(3,4)6-5-16(22)29-12(2)24/h9,11,13-17,25H,5-8,10H2,1-4H3/t11-,13-,14+,15-,16+,17-,21+,22+/m1/s1 |
InChI Key |
FOZIRCRTSCHOHT-TUXYLBHMSA-N |
Isomeric SMILES |
C[C@@H]1[C@@H]2C[C@@H]([C@@H]3[C@@](C2)(C1=O)C(=O)OC[C@]34[C@H](CCC([C@H]4C=O)(C)C)OC(=O)C)O |
Canonical SMILES |
CC1C2CC(C3C(C2)(C1=O)C(=O)OCC34C(CCC(C4C=O)(C)C)OC(=O)C)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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